4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
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Overview
Description
“4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid” is an organic compound . It belongs to the class of compounds known as beta amino acids and derivatives . These are amino acids having a (-NH2) group attached to the beta carbon atom .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives have been synthesized by the reaction of 2-amino-5-methyl-1,3,4-thiadiazole and chloroaecetylchloride with a suitable solvent, then cyclized with thiourea at reflux temperature in methanol .
Molecular Structure Analysis
The molecular structure of “4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid” can be represented by the empirical formula C8H11N3O3S . Its molecular weight is 229.26 .
Chemical Reactions Analysis
While specific chemical reactions involving “4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid” are not available, similar compounds have been synthesized using various chemical reactions .
Scientific Research Applications
Pharmaceutical Research
4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid: has potential applications in pharmaceutical research due to its structural similarity to other thiadiazole derivatives that exhibit various biological activities. Thiadiazoles are known for their anti-inflammatory, analgesic, anticonvulsant, and antimicrobial properties . This compound could be synthesized and tested for similar pharmacological effects, potentially leading to the development of new therapeutic agents.
Dyeing Performance in Textile Industry
The derivative of thiadiazole, such as N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine , has been used in the synthesis of acid dyes for nylon fabric dyeing . The compound could be explored for its dyeing performance, possibly offering a range of colors and fastness properties suitable for textile applications.
Synthesis of Anti-Microbial Agents
Thiadiazole compounds have been studied for their anti-microbial properties. The compound could be used as a precursor in the synthesis of novel anti-microbial agents, which could be effective against a variety of bacterial and fungal strains .
Research in Coumarin Derivatives
The compound has potential use in the synthesis of coumarin derivatives. For instance, a related thiadiazole compound has been used to obtain coumarin derivatives with potential medicinal properties . This suggests that the compound could also be modified to produce new coumarin-based compounds with various applications.
Mechanism of Action
Target of Action
Compounds with a 1,3,4-thiadiazole scaffold, like the one , have been reported to exhibit various biological activities, including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and antimicrobial .
Mode of Action
It’s known that 1,3,4-thiadiazole derivatives can interact strongly with biomolecules such as proteins and dna . This interaction could be a part of the compound’s mode of action.
Biochemical Pathways
1,3,4-thiadiazole derivatives have been associated with a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
The presence of a 1,3,4-thiadiazole ring in the compound might influence its pharmacokinetic properties .
Result of Action
1,3,4-thiadiazole derivatives have been reported to exhibit various biological activities, which suggests that they may have diverse molecular and cellular effects .
Action Environment
The compound’s 1,3,4-thiadiazole ring is known to be sensitive to oxidation and reduction in alkali/acid media , which suggests that its action could be influenced by environmental conditions.
properties
IUPAC Name |
5-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3S/c1-5-10-11-8(15-5)9-6(12)3-2-4-7(13)14/h2-4H2,1H3,(H,13,14)(H,9,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNNFCSWDIJEHEE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001180516 |
Source
|
Record name | 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001180516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
247225-30-5 |
Source
|
Record name | 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=247225-30-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001180516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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